Plasmid Elimination Efficacy
Descarbamylnovobiocin demonstrates significantly reduced capacity for plasmid elimination compared to novobiocin in a direct comparative study. While novobiocin achieves over 99% plasmid loss at sub-MIC concentrations, the efficacy of structurally related compounds, including descarbamylnovobiocin, was found to be variable and inferior [1]. This differential activity confirms that the 3''-O-carbamoyl group is critical for the specific DNA gyrase-mediated plasmid curing phenotype, highlighting the compound's value as a tool for dissecting this process.
| Evidence Dimension | Elimination of wild-type plasmid pMG110 from E. coli |
|---|---|
| Target Compound Data | Variable, lower efficacy; required higher drug concentrations compared to novobiocin for maximal plasmid elimination (quantified as a range in the ratio of curing concentration to MIC from 0.16 to 1.1 across all tested gyrase B inhibitors) [1]. |
| Comparator Or Baseline | Novobiocin achieved >99% plasmid loss at concentrations 2- to 8-fold below its Minimum Inhibitory Concentration (MIC) for bacterial growth [1]. |
| Quantified Difference | Novobiocin is superior; descarbamylnovobiocin is less effective in eliminating the plasmid pMG110 [REFS-1, REFS-2]. The study noted a wide variation in the curing-to-MIC ratio (0.16 to 1.1) across the compound class, underscoring that curing is not a uniform consequence of gyrase inhibition [1]. |
| Conditions | In vitro assay using E. coli harboring the wild-type plasmid pMG110; tested against a panel of DNA gyrase B subunit inhibitors [1]. |
Why This Matters
This quantifiable deficit in a specific biological function (plasmid curing) establishes descarbamylnovobiocin as an essential negative control for researchers investigating the role of DNA gyrase in plasmid maintenance and the development of anti-plasmid therapies, where novobiocin would be an unsuitable comparator.
- [1] Hooper, D.C., Wolfson, J.S., McHugh, G.L., Swartz, M.D., Tung, C., & Swartz, M.N. (1984). Elimination of plasmid pMG110 from Escherichia coli by novobiocin and other inhibitors of DNA gyrase. Antimicrob. Agents Chemother. 25(5):586-90. View Source
